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Get Quote

Solubility and Basic Physicochemical Data

The table below summarizes the fundamental solubility data and key properties of Diphenylpyraline

hydrochloride (CAS 132-18-3, Molecular Weight: 317.85 g/mol, Formula: C19H24ClNO) from supplier

catalogs [1] [2] [3].

Property Value / Description

Molecular Weight 317.85 g/mol [1] [2] [3]

Appearance White to off-white solid powder [2] [3]

Melting Point 203-205 °C (lit.) [2]

Log P 4.626 [2]

Solubility in Water ~100 mg/mL (~314.61 mM) [2] [3]

Solubility in DMSO ≥ 100 mg/mL (~314.61 mM) [1] [2] [3]
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Diphenylpyraline HCl (DPP) has weak native fluorescence, which can limit sensitive analytical detection.

The following micellar-enhanced spectrofluorimetric method uses sodium dodecyl sulfate (SDS) to

significantly boost the fluorescence intensity, allowing for determination at the nano-level, even in spiked

human plasma [4].

Detailed Protocol [4]:

Instrument Parameters: Use a spectrofluorometer with an excitation wavelength of 225 nm and

record the emission spectrum at 286 nm. Set the slit width to 10 nm and the scanning speed to 1000
nm/min.

Buffer Preparation: Prepare a buffer solution at pH 5. The research used sodium acetate trihydrate,
glacial acetic acid, and orthophosphoric acid, but a standard acetate buffer is suitable.

Micellar Solution: Incorporate the anionic surfactant Sodium Dodecyl Sulfate (SDS) into the buffer.
The micellar environment restricts the molecular movement of DPP, increasing its rigidity and

quantum yield, leading to a dramatic enhancement of the fluorescence signal.
Analysis: Dissolve and dilute your DPP samples in this SDS-buffer solution for measurement. This

method is highly sensitive and can be validated for the determination of DPP in pharmaceutical
tablets and biological matrices like plasma.

In Vivo Formulation Preparation Guide

For animal experiments, achieving a clear and stable solution for administration is crucial. Below are step-

by-step protocols for preparing working solutions of Diphenylpyraline hydrochloride, adapted from

supplier recommendations [2] [3].

Formulation 1: Aqueous-Based Solution for Intraperitoneal Injection This protocol creates a clear

solution using sequential addition of solvents [2] [3].

Formulation 2: Corn Oil-Based Solution for Oral Administration This protocol is suitable for

preparations requiring an oil-based vehicle [2].

Troubleshooting Common Solubility Issues

The following diagram and table outline common problems and verified solutions based on the gathered

data.
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Solubility Challenge

Is the goal analytical detection
or in vivo formulation?

Analytical Detection

 Yes

In Vivo Formulation

 Yes

Use pure aqueous or DMSO solution
(Concentration up to 100 mg/mL) Preparing for animal administration?

Weak fluorescence signal
limits sensitivity?

Apply Micellar Enhancement:
Use SDS surfactant at pH 5

 Yes

Enhanced Sensitivity
for Nano-level Detection

Use co-solvent system:
DMSO, PEG300, Tween-80, Saline

 IP Injection

Use co-solvent system:
DMSO and Corn Oil

 Oral Gavage

Clear Solution Ready
for Injection

Clear Solution Ready
for Oral Dosing
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Challenge Possible Cause Verified Solution & Notes

Low analytical
sensitivity

Weak native
fluorescence of the

compound [4]

Use micellar enhancement with SDS at pH 5 to boost
fluorescence intensity [4].

Precipitation in
aqueous buffers

High concentration

or improper solvent
system

The compound is highly soluble in water and DMSO (up to

100 mg/mL). For in vivo doses requiring lower
concentrations, use the co-solvent systems detailed

above [2] [3].

Need for in vivo
formulation

Requirement for a

stable, administrable
solution

Follow the sequential DMSO-PEG300-Tween80-Saline or

DMSO-Corn Oil protocols. Always add co-solvents in the
specified order and ensure the solution is clear before

proceeding or administering [2] [3].

Key Considerations for Researchers

Sequential Mixing is Critical: When preparing in vivo formulations, always add co-solvents in the

specified sequence and ensure the solution is clear at each step before adding the next component
[2].

Solubility vs. Stability: While the compound is highly soluble in water and DMSO, always consider
chemical stability for long-term storage. Supplier data suggests storing stock solutions at -20°C in a

sealed, moisture-free environment [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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